4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride
Description
“4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride” is a member of the class of pyrazoles that is 1H-pyrazole with methyl and carboxylic acid group substituents at positions 4 and 3 respectively . It is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles . One-pot condensations of ketones, aldehydes and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions .Molecular Structure Analysis
The molecular structure of “4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride” is characterized by a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity .Chemical Reactions Analysis
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives .Mechanism of Action
While the specific mechanism of action for “4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride” is not mentioned in the search results, it’s worth noting that pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride involves the reaction of 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid with hydrochloric acid.", "Starting Materials": [ "4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "To a solution of 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid in water, add hydrochloric acid.", "Heat the mixture to reflux for several hours.", "Cool the mixture and filter the resulting solid.", "Wash the solid with water and dry it under vacuum to obtain 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride." ] } | |
CAS RN |
2287262-63-7 |
Product Name |
4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride |
Molecular Formula |
C11H11ClN2O2 |
Molecular Weight |
238.7 |
Purity |
95 |
Origin of Product |
United States |
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